Cas no 1956365-79-9 (3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride)

• Product Name: 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride
• CAS No: 1956365-79-9
• MF: C₁₂H₁₆ClN₃O₂S
• MW: 301.792340278625
• CID: 4780026
• Update Time: 2025-05-19

3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide HCl
• 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride

• Inchi： 1S/C12H15N3O2S.ClH/c16-18(17)11-4-2-1-3-10(11)14-12(15-18)9-5-7-13-8-6-9;/h1-4,9,13H,5-8H2,(H,14,15);1H
• InChI Key： DIOUPVVCESCDGN-UHFFFAOYSA-N
• SMILES： Cl.S1(C2C=CC=CC=2NC(C2CCNCC2)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 435
• Topological Polar Surface Area: 78.9

Additional information on 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride

Introduction to 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride (CAS No. 1956365-79-9)

3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride, identified by its CAS number 1956365-79-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the thiadiazine class, a structural motif renowned for its broad spectrum of biological activities. The presence of a piperidine moiety in its structure enhances its pharmacological potential by contributing to favorable pharmacokinetic properties and target binding affinity.

The compound's unique architecture, featuring a benzo[e][1,2,4]thiadiazine core with a 1,1-dioxide functional group and a hydrochloride salt form, positions it as a versatile scaffold for drug discovery. Recent advancements in computational chemistry and molecular modeling have highlighted the importance of such scaffolds in designing molecules with enhanced binding interactions at biological targets. The benzo[e][1,2,4]thiadiazine core is particularly noteworthy for its ability to modulate enzyme activity and receptor function, making it a valuable component in the development of novel therapeutic agents.

In the context of contemporary pharmaceutical research, 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride has garnered attention due to its potential applications in addressing various therapeutic challenges. Studies have demonstrated that thiadiazine derivatives exhibit inhibitory effects on key enzymes and pathways implicated in inflammation, neurodegeneration, and metabolic disorders. The incorporation of a piperidine ring into the thiadiazine framework has been shown to improve solubility and metabolic stability, thereby enhancing the overall bioavailability of the compound.

One of the most compelling aspects of this compound is its structural versatility. Researchers have leveraged the benzo[e][1,2,4]thiadiazine 1,1-dioxide scaffold to develop molecules with targeted action against specific disease mechanisms. For instance, modifications at the piperidine nitrogen or the thiadiazine ring have been explored to optimize interactions with biological targets such as kinases and transcription factors. These modifications not only enhance binding affinity but also influence the compound's pharmacokinetic profile.

The hydrochloride salt form of 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride contributes to improved solubility and stability under physiological conditions. This is particularly crucial for pharmaceutical applications where bioavailability and shelf-life are critical factors. The salt form also facilitates easier formulation into various dosage forms, including oral tablets and injectable solutions.

Recent preclinical studies have explored the potential of this compound as an inhibitor of inflammatory pathways. The benzo[e][1,2,4]thiadiazine core has been identified as a key pharmacophore in modulating cytokine production and enzymatic activity associated with chronic inflammation. By targeting these pathways, the compound demonstrates promise in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to interact with nuclear receptors has opened avenues for investigating its role in metabolic disorders.

The synthesis of 3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the thiadiazine ring system followed by functional group transformations to introduce the piperidine moiety and the 1,1-dioxide group. Advances in catalytic methods have enabled more efficient and scalable synthesis routes for this class of compounds.

In conclusion,3-(Piperidin-4-yl)-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide hydrochloride represents a significant advancement in medicinal chemistry due to its structural complexity and biological potential. Its unique combination of pharmacophores makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for thiadiazine derivatives,1956365-79-9 will undoubtedly play a pivotal role in addressing unmet medical needs across multiple therapeutic domains.